Cas no 2384525-87-3 (3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine)

• Product Name: 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine
• CAS No: 2384525-87-3
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD32667215
• CID: 5463378
• PubChem ID: 146155112
• Update Time: 2025-05-21

3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine
• Z3327029103

• MDL： MFCD32667215
• Inchi： 1S/C6H4ClF3N2/c1-3-2-11-12-5(7)4(3)6(8,9)10/h2H,1H3
• InChI Key： RESGMYNCXNFSKO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C(=CN=N1)C

Computed Properties

• Exact Mass: 196.0015103 g/mol
• Monoisotopic Mass: 196.0015103 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.56
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Additional information on 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine

Comprehensive Overview of 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine (CAS No. 2384525-87-3)

The compound 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine (CAS No. 2384525-87-3) is a specialized heterocyclic molecule that has garnered significant attention in modern pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and chloro-substituted pyridazine core, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In the context of agrochemical innovation, 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine has shown promise as a building block for crop protection chemicals. The trifluoromethyl group enhances the lipophilicity and metabolic stability of derivatives, addressing the industry's need for environmentally sustainable pesticides. This aligns with global trends toward precision agriculture and reduced ecological impact, topics frequently searched by professionals in the field.

The synthesis of CAS No. 2384525-87-3 involves multi-step organic reactions, including halogenation and nucleophilic substitution, which are critical for achieving high purity. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with regulatory standards. These methodologies are often queried in academic and industrial forums, reflecting their importance in R&D workflows.

From a commercial perspective, the demand for 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine is driven by its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for creating complex molecular architectures, a hot topic in medicinal chemistry circles. Suppliers and manufacturers frequently highlight its role in accelerating drug candidate optimization, catering to the pharmaceutical industry's fast-paced innovation cycle.

Environmental and safety considerations are also paramount when handling CAS No. 2384525-87-3. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain stability. Such precautions are commonly discussed in safety data sheets (SDS) and regulatory documents, which are frequently accessed by laboratory personnel and compliance officers.

In summary, 3-Chloro-5-methyl-4-(trifluoromethyl)pyridazine represents a cutting-edge chemical entity with broad applications across life sciences. Its relevance to drug discovery, agrochemical development, and material science ensures its continued prominence in scientific literature and industrial catalogs. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.